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Compound of Interest

Compound Name: Reactive blue 26

Cat. No.: B1173322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Despite a comprehensive search for the Safety Data Sheet (SDS) for Reactive
Blue 26 (CAS No. 12225-43-3), a specific and complete document with detailed quantitative

data was not found. The following information is a general guide based on available data for

other reactive dyes and should be treated with caution. It is imperative to obtain a substance-

specific SDS from the supplier before handling Reactive Blue 26.

Introduction
Reactive Blue 26, also known by its Colour Index name C.I. Reactive Blue 26 and trade

names such as Procion Navy H-3R, is a monochlorotriazinyl (MCT) reactive dye. Reactive dyes

form a covalent bond with the substrate, which typically imparts good wash fastness. This

technical guide aims to provide an overview of the potential hazards and recommended

handling precautions associated with Reactive Blue 26, based on general knowledge of this

class of compounds. Due to the lack of specific data for Reactive Blue 26, this guide

emphasizes a precautionary approach.

Hazard Identification and Classification
While a specific hazard classification for Reactive Blue 26 is not available, reactive dyes as a

class can present several hazards.

Potential Hazards of Reactive Dyes:
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Skin and Eye Irritation: Many reactive dyes are known to cause skin and eye irritation upon

contact.[1]

Sensitization: Repeated exposure to some reactive dyes may lead to skin or respiratory

sensitization.[1]

Respiratory Irritation: Inhalation of dust from powdered dyes can cause respiratory tract

irritation.[1]

Aquatic Toxicity: Like many dyes, there is a potential for environmental impact if released into

waterways.

Without a specific SDS, it is prudent to handle Reactive Blue 26 as a substance with the

potential for these hazards.

Quantitative Data Summary
A comprehensive search did not yield specific quantitative toxicological or physicochemical

data for Reactive Blue 26. Therefore, the following tables are presented as a template of the

data that should be sought from a supplier-provided SDS.

Table 1: Physicochemical Properties (Data Not Available for Reactive Blue 26)

Property Value

Molecular Formula Not Found

Molecular Weight Not Found

Appearance Blue powder (general description)

Melting Point Not Found

Boiling Point Not Found

Solubility Soluble in water (expected for reactive dyes)[1]

pH (of solution) Not Found

Table 2: Toxicological Data (Data Not Available for Reactive Blue 26)
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Test Species Route Value

Acute Oral Toxicity

(LD50)
Rat Oral Not Found

Acute Dermal Toxicity

(LD50)
Rabbit Dermal Not Found

Acute Inhalation

Toxicity (LC50)
Rat Inhalation Not Found

Skin

Irritation/Corrosion
Rabbit Dermal Not Found

Eye

Irritation/Corrosion
Rabbit Eye Not Found

Handling Precautions and Personal Protective
Equipment (PPE)
Given the potential hazards, stringent safety measures should be implemented when handling

Reactive Blue 26.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.

Use of local exhaust ventilation at the source of dust generation is recommended.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Wear impervious gloves (e.g., nitrile rubber).

Wear a lab coat or other protective clothing to prevent skin contact.
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Respiratory Protection: If engineering controls are insufficient to control airborne dust, a

NIOSH-approved particulate respirator should be worn.

General Hygiene Practices:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.

First Aid Measures
In the absence of a specific SDS, the following general first aid measures for reactive dyes

should be followed in case of exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Protocols
Detailed experimental protocols for toxicological or physicochemical testing of Reactive Blue
26 are not available in the public domain. However, this section outlines the general principles

of methodologies that would be used.

General Protocol for In Vitro Cytotoxicity Assay (Example):

Cell Culture: Human cell lines (e.g., keratinocytes for skin toxicity, hepatocytes for liver

toxicity) are cultured under standard conditions.
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Dose Preparation: A stock solution of Reactive Blue 26 is prepared in a suitable solvent and

then diluted to various concentrations in the cell culture medium.

Exposure: The cultured cells are exposed to the different concentrations of the dye for a

specified period (e.g., 24, 48, or 72 hours).

Viability Assay: Cell viability is assessed using a standard method, such as the MTT or MTS

assay, which measures the metabolic activity of the cells.

Data Analysis: The results are expressed as the percentage of viable cells compared to an

untreated control. The IC50 value (the concentration that inhibits 50% of cell growth) is then

calculated.

Logical Relationships and Workflows
Due to the lack of specific information on the signaling pathways affected by Reactive Blue 26,

a detailed diagram cannot be generated. However, a general workflow for assessing the safety

of a chemical compound is presented below.
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General Chemical Safety Assessment Workflow

Information Gathering

Hazard Assessment

Risk Management

Identify Chemical
(Reactive Blue 26, CAS 12225-43-3)

Search for Safety Data Sheet (SDS)

Gather Physicochemical & Toxicological Data

Analyze Data for Potential Hazards
(Irritation, Sensitization, etc.)

Classify Hazards

Develop Safe Handling Procedures

Define Personal Protective Equipment (PPE)

Establish Emergency Procedures

Click to download full resolution via product page

Caption: A generalized workflow for chemical safety assessment.
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Conclusion
The safe handling of any chemical, including Reactive Blue 26, relies on access to a

comprehensive and specific Safety Data Sheet. The information provided in this guide is

intended to raise awareness of the potential hazards associated with reactive dyes and to

promote a culture of safety. Researchers, scientists, and drug development professionals are

strongly advised to obtain a complete SDS from their chemical supplier before commencing

any work with Reactive Blue 26 and to conduct a thorough risk assessment based on the

specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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